Cas no 1426314-92-2 (3-(2-methoxyethyl)-1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea)

• Product Name: 3-(2-methoxyethyl)-1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea
• CAS No: 1426314-92-2
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• CID: 6039656
• PubChem ID: 71802956
• Update Time: 2025-05-24

3-(2-methoxyethyl)-1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyethyl)-1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea
• 1-(2-methoxyethyl)-3-[4-(2-methoxyphenoxy)but-2-ynyl]urea
• VU0547712-1
• 1-(2-methoxyethyl)-3-(4-(2-methoxyphenoxy)but-2-yn-1-yl)urea
• 1426314-92-2
• F6412-1550
• AKOS024554678
• 3-(2-METHOXYETHYL)-1-[4-(2-METHOXYPHENOXY)BUT-2-YN-1-YL]UREA

• Inchi： 1S/C15H20N2O4/c1-19-12-10-17-15(18)16-9-5-6-11-21-14-8-4-3-7-13(14)20-2/h3-4,7-8H,9-12H2,1-2H3,(H2,16,17,18)
• InChI Key： TVISZIDIUUJHQG-UHFFFAOYSA-N
• SMILES： N(CCOC)C(NCC#CCOC1=CC=CC=C1OC)=O

Computed Properties

• Exact Mass: 292.14230712g/mol
• Monoisotopic Mass: 292.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68.8Ų

Additional information on 3-(2-methoxyethyl)-1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea

Comprehensive Overview of 3-(2-methoxyethyl)-1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea (CAS No. 1426314-92-2)

3-(2-methoxyethyl)-1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea (CAS No. 1426314-92-2) is a synthetic organic compound that has garnered significant interest in pharmaceutical and biochemical research due to its unique structural properties. This urea derivative features a but-2-yn-1-yl backbone, which is further functionalized with methoxyethyl and methoxyphenoxy groups. These modifications enhance its potential applications in drug discovery and development, particularly in targeting specific enzymatic pathways.

The compound's CAS No. 1426314-92-2 is a critical identifier for researchers and regulatory bodies, ensuring precise classification and tracking in scientific databases. Its molecular structure combines aromatic and aliphatic moieties, making it a versatile candidate for medicinal chemistry applications. Recent studies have explored its role as a kinase inhibitor, with preliminary data suggesting its efficacy in modulating cellular signaling pathways. This aligns with the growing demand for targeted therapies in oncology and autoimmune diseases.

One of the most searched questions related to 3-(2-methoxyethyl)-1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea is its synthesis method. The compound is typically synthesized via a multi-step process involving Sonogashira coupling and urea formation reactions. Researchers are particularly interested in optimizing these synthetic routes to improve yield and purity, which are crucial for preclinical studies. Additionally, its solubility and stability under physiological conditions are frequently discussed topics, as these properties directly impact its bioavailability and therapeutic potential.

In the context of drug discovery, 3-(2-methoxyethyl)-1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea has been investigated for its selective binding affinity toward certain protein targets. This specificity is a key advantage in reducing off-target effects, a major concern in modern pharmacology. The compound's methoxy groups contribute to its lipophilicity, which can influence its membrane permeability and distribution within biological systems. These attributes make it a promising candidate for further structure-activity relationship (SAR) studies.

Another area of interest is the compound's potential role in neurodegenerative disease research. Given the rising prevalence of conditions like Alzheimer's and Parkinson's, there is a surge in searches for novel therapeutic agents. Preliminary findings suggest that 3-(2-methoxyethyl)-1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea may interact with pathways involved in neuroinflammation and oxidative stress, though further validation is required. This aligns with the broader trend of repurposing existing compounds for new indications, a strategy that can accelerate drug development timelines.

From a regulatory perspective, the compound's safety profile and toxicological data are essential for its progression to clinical trials. Researchers often search for in vitro and in vivo toxicity studies to assess its suitability for human use. While current data is limited, the compound's structural analogs have demonstrated favorable pharmacokinetic properties, raising optimism about its translational potential. Collaborative efforts between academia and industry are crucial to advancing these investigations.

In summary, 3-(2-methoxyethyl)-1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea (CAS No. 1426314-92-2) represents a compelling area of research in medicinal chemistry and pharmacology. Its unique molecular architecture and biological activity make it a valuable subject for ongoing studies. As the scientific community continues to explore its applications, this compound may emerge as a cornerstone in the development of next-generation therapeutics, addressing unmet medical needs across diverse disease areas.